Cas no 1497787-69-5 ((3-Ethyl-1,2,4-thiadiazol-5-yl)methanamine)

• Product Name: (3-Ethyl-1,2,4-thiadiazol-5-yl)methanamine
• CAS No: 1497787-69-5
• MF: C₅H₉N₃S
• MW: 143.210058927536
• CID: 6220692
• PubChem ID: 82417874
• Update Time: 2025-10-28

(3-Ethyl-1,2,4-thiadiazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1497787-69-5
• (3-ethyl-1,2,4-thiadiazol-5-yl)methanamine
• EN300-7014109
• (3-Ethyl-1,2,4-thiadiazol-5-yl)methanamine

• Inchi： 1S/C5H9N3S/c1-2-4-7-5(3-6)9-8-4/h2-3,6H2,1H3
• InChI Key： RDOFDGKPZKQMGV-UHFFFAOYSA-N
• SMILES： S1C(CN)=NC(CC)=N1

Computed Properties

• Exact Mass: 143.05171847g/mol
• Monoisotopic Mass: 143.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80Ų

Additional information on (3-Ethyl-1,2,4-thiadiazol-5-yl)methanamine

Introduction to (3-Ethyl-1,2,4-thiadiazol-5-yl)methanamine and Its Significance in Modern Chemical Research

(3-Ethyl-1,2,4-thiadiazol-5-yl)methanamine, with the CAS number 1497787-69-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound's molecular structure, featuring a thiadiazole core substituted with an ethyl group and an amine functionality, makes it a versatile scaffold for further chemical modifications and biological studies.

The thiadiazole ring system is well-known for its broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of the ethyl group at the 3-position and the amine moiety at the 5-position enhances the compound's reactivity and binding affinity to biological targets. This structural configuration has been exploited in the design of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on developing new derivatives of thiadiazole-based compounds due to their promising pharmacological profiles. Studies have demonstrated that modifications at different positions of the thiadiazole ring can significantly alter its biological activity. For instance, replacing the hydrogen atom at the 5-position with an amine group introduces a new level of complexity, enabling further functionalization and interaction with biological systems.

One of the most compelling aspects of (3-Ethyl-1,2,4-thiadiazol-5-yl)methanamine is its potential as a lead compound in drug discovery. Researchers have been exploring its derivatives as inhibitors of enzymes involved in cancer progression and inflammation. The amine group at the 5-position serves as a hydrogen bond acceptor, which is crucial for stabilizing interactions with protein targets. Additionally, the ethyl substituent at the 3-position can influence the compound's solubility and metabolic stability, making it an attractive candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of (3-Ethyl-1,2,4-thiadiazol-5-yl)methanamine derivatives with high accuracy. These computational tools have been instrumental in designing molecules with improved efficacy and reduced toxicity. By leveraging machine learning algorithms and molecular docking studies, scientists can rapidly screen large libraries of compounds and identify promising candidates for experimental validation.

The synthesis of (3-Ethyl-1,2,4-thiadiazol-5-yl)methanamine involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the thiadiazole core through cyclocondensation reactions between appropriate precursors. Subsequent functionalization steps introduce the ethyl group and the amine moiety at specific positions on the ring system. These synthetic strategies have been optimized over time to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their studies.

In conclusion, (3-Ethyl-1,2,4-thiadiazol-5-yl)methanamine (CAS no. 1497787-69-5) represents a significant advancement in chemical research with potential applications in pharmaceutical development. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. With ongoing research focused on optimizing its synthesis and exploring its biological activities, this compound is poised to play a crucial role in future medical innovations.